![molecular formula C15H20N2O2 B4698935 2-(1-adamantyl)-N-3-isoxazolylacetamide](/img/structure/B4698935.png)
2-(1-adamantyl)-N-3-isoxazolylacetamide
Overview
Description
2-(1-adamantyl)-N-3-isoxazolylacetamide, also known as AIA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2-(1-adamantyl)-N-3-isoxazolylacetamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. In neuroscience, 2-(1-adamantyl)-N-3-isoxazolylacetamide has been shown to activate the Nrf2/ARE pathway, which regulates the expression of antioxidant and anti-inflammatory genes, leading to neuroprotection. In cancer research, 2-(1-adamantyl)-N-3-isoxazolylacetamide has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival, leading to cancer cell death.
Biochemical and Physiological Effects
2-(1-adamantyl)-N-3-isoxazolylacetamide has been shown to have various biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have demonstrated that 2-(1-adamantyl)-N-3-isoxazolylacetamide can reduce oxidative stress and inflammation, increase cell cycle arrest and apoptosis, and inhibit cancer cell growth. In vivo studies have shown that 2-(1-adamantyl)-N-3-isoxazolylacetamide can improve cognitive function and reduce neuroinflammation in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
2-(1-adamantyl)-N-3-isoxazolylacetamide has several advantages for lab experiments, including its easy synthesis, low toxicity, and diverse pharmacological effects. However, 2-(1-adamantyl)-N-3-isoxazolylacetamide also has some limitations, such as its poor solubility in water and its instability under acidic conditions, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of 2-(1-adamantyl)-N-3-isoxazolylacetamide. One area of interest is the development of more potent and selective analogs of 2-(1-adamantyl)-N-3-isoxazolylacetamide for the treatment of neurodegenerative diseases and cancer. Another area of interest is the investigation of the pharmacokinetics and pharmacodynamics of 2-(1-adamantyl)-N-3-isoxazolylacetamide in animal models and humans to determine its safety and efficacy. Additionally, the elucidation of the molecular mechanisms underlying the biological effects of 2-(1-adamantyl)-N-3-isoxazolylacetamide can provide insights into the development of new therapeutic strategies for various diseases.
Scientific Research Applications
2-(1-adamantyl)-N-3-isoxazolylacetamide has been studied for its potential applications in various fields, including neuroscience, cancer research, and drug discovery. In neuroscience, 2-(1-adamantyl)-N-3-isoxazolylacetamide has been shown to have neuroprotective effects against oxidative stress and inflammation, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In cancer research, 2-(1-adamantyl)-N-3-isoxazolylacetamide has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis, suggesting its potential as a cancer therapeutic agent. In drug discovery, 2-(1-adamantyl)-N-3-isoxazolylacetamide has been used as a scaffold for the design of novel compounds with improved pharmacological properties.
properties
IUPAC Name |
2-(1-adamantyl)-N-(1,2-oxazol-3-yl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c18-14(16-13-1-2-19-17-13)9-15-6-10-3-11(7-15)5-12(4-10)8-15/h1-2,10-12H,3-9H2,(H,16,17,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RXSYDPWWIPCJDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CC(=O)NC4=NOC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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